Cas no 2171628-65-0 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid
• CAS No: 2171628-65-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6055936
• PubChem ID: 165808787
• Update Time: 2025-07-19

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid
• EN300-1521428
• 2171628-65-0
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-[3-(2-hydroxyethyl)pyrrolidin-1-yl]-5-oxopentanoic acid

• Inchi： 1S/C26H30N2O6/c29-14-12-17-11-13-28(15-17)25(32)23(9-10-24(30)31)27-26(33)34-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22-23,29H,9-16H2,(H,27,33)(H,30,31)
• InChI Key： JADRJRSSPAATND-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CCO)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 116Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid (CAS No. 2171628-65-0)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid (CAS No. 2171628-65-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid backbone, and a pyrrolidine ring with a hydroxyethyl substituent. These structural elements endow the compound with a range of potential applications, particularly in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions during the synthesis process. This makes the compound an excellent candidate for the synthesis of complex peptides and peptidomimetics, which are increasingly important in drug discovery and development. The presence of the pyrrolidine ring and the hydroxyethyl substituent further enhances the compound's potential by introducing additional functional groups that can be modified to optimize pharmacological properties such as solubility, stability, and bioavailability.

Recent studies have highlighted the importance of this compound in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. The hydroxyethyl substituent on the pyrrolidine ring has been found to enhance cellular uptake and target specificity, making it a valuable scaffold for the design of new drugs targeting specific cellular pathways.

In addition to its potential therapeutic applications, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid has also been studied for its role in protein-protein interactions. The Fmoc group can be selectively removed under controlled conditions, allowing for precise control over the timing and extent of protein modification. This property is particularly useful in the study of post-translational modifications and their impact on protein function.

The synthesis of this compound typically involves a multi-step process that includes the formation of the Fmoc protected amino acid derivative, followed by coupling with the pyrrolidine-containing fragment. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to improve yields and purity, making it feasible to produce this compound on a larger scale for both research and commercial purposes.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material or controlled substance, appropriate precautions should be taken during its use in laboratory settings. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and following standard laboratory safety protocols.

The future prospects for 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models of various diseases. Additionally, efforts are being made to develop scalable synthesis methods to meet the increasing demand for this compound in both academic and industrial settings.

In conclusion, CAS No. 2171628-65-0, or 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-3-(2-hydroxyethyl)pyrrolidin-1-yl-5-oxopentanoic acid, represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential applications make it an important tool for researchers working on the development of new therapeutic agents and understanding complex biological processes.